Cas no 1214371-83-1 (5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile)
1214371-83-1 structure
Product Name:5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile
CAS No:1214371-83-1
MF:C12H6F3N3
MW:249.191352367401
CID:4686349
Update Time:2023-08-15
5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile Chemical and Physical Properties
Names and Identifiers
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- 5-(pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile
- 5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile
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- Inchi: 1S/C12H6F3N3/c13-12(14,15)10-5-9(7-18-11(10)6-16)8-1-3-17-4-2-8/h1-5,7H
- InChI Key: NKRCZOORCFFDOR-UHFFFAOYSA-N
- SMILES: FC(C1=C(C#N)N=CC(=C1)C1C=CN=CC=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 327
- Topological Polar Surface Area: 49.6
5-(Pyridin-4-yl)-3-(trifluoromethyl)picolinonitrile Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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